1-(3,4-dichlorophenyl)-3-[(4-ethoxyphenyl)amino]-2,5-pyrrolidinedione

• IUPAC Name: 1-(3,4-dichlorophenyl)-3-(4-ethoxyanilino)pyrrolidine-2,5-dione
• InChI: InChI=1S/C18H16Cl2N2O3/c1-2-25-13-6-3-11(4-7-13)21-16-10-17(23)22(18(16)24)12-5-8-14(19)15(20)9-12/h3-9,16,21H,2,10H2,1H3
• InChI Key: JRRGWWQWYHOWOX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2CC(=O)N(C2=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H16Cl2N2O3
• Molecular Weight: 379.2 g/mol

Description

1-(3,4-dichlorophenyl)-3-[(4-ethoxyphenyl)amino]-2,5-pyrrolidinedione, also known as DCEP, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various research fields. In We will also discuss future directions for research on this compound.

Mechanism of Action

The mechanism of action of 1-(3,4-dichlorophenyl)-3-[(4-ethoxyphenyl)amino]-2,5-pyrrolidinedione involves its interaction with specific enzymes and receptors in the body. For example, this compound has been shown to bind to the active site of DPP-4, preventing it from cleaving certain peptides involved in glucose metabolism. This leads to an increase in the levels of these peptides, which in turn improves glucose tolerance and insulin sensitivity.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects, including inhibition of DPP-4 activity, improvement of glucose tolerance and insulin sensitivity, and reduction of inflammation. These effects make this compound a promising candidate for use in various research fields, including diabetes research, inflammation research, and cancer research.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3,4-dichlorophenyl)-3-[(4-ethoxyphenyl)amino]-2,5-pyrrolidinedione in lab experiments is its well-established synthesis method, which allows for the production of large quantities of the compound. Additionally, this compound has been found to exhibit a range of biochemical and physiological effects, making it a versatile tool for researchers. However, there are also some limitations to using this compound in lab experiments. For example, the compound may exhibit off-target effects, which could complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research on 1-(3,4-dichlorophenyl)-3-[(4-ethoxyphenyl)amino]-2,5-pyrrolidinedione. One area of interest is the development of this compound-based therapies for the treatment of diabetes. Another area of interest is the exploration of this compound's effects on other enzymes and receptors in the body, which could lead to the development of new therapies for a range of conditions. Additionally, further research is needed to better understand the limitations and potential off-target effects of this compound in lab experiments.

Synthesis Methods

The synthesis of 1-(3,4-dichlorophenyl)-3-[(4-ethoxyphenyl)amino]-2,5-pyrrolidinedione involves the reaction of 3,4-dichlorophenylacetic acid with 4-ethoxyaniline, followed by cyclization with phosgene. This method has been well-established in the literature and has been used to produce this compound in both small and large quantities.

Scientific Research Applications

1-(3,4-dichlorophenyl)-3-[(4-ethoxyphenyl)amino]-2,5-pyrrolidinedione has been used in a variety of scientific research applications due to its ability to modulate the activity of certain enzymes and receptors in the body. For example, this compound has been shown to inhibit the activity of the enzyme dipeptidyl peptidase-4 (DPP-4), which is involved in the regulation of glucose metabolism. This inhibition has been found to improve glucose tolerance and insulin sensitivity in animal models, making this compound a potential therapeutic agent for the treatment of diabetes.